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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzoic acid

Cat. No.: B018962

For researchers, scientists, and professionals in drug development, a thorough understanding
of the safety and handling protocols for chemical reagents is fundamental. This technical guide
provides an in-depth overview of the safety data for 2-Bromo-4-nitrobenzoic acid (CAS RN:
16426-64-5), a key intermediate in organic synthesis, particularly in the development of
pharmaceuticals like Bicalutamide.[1][2] Adherence to the following procedures is crucial for
ensuring a safe laboratory environment.

Physicochemical Properties

2-Bromo-4-nitrobenzoic acid is a white to yellow crystalline powder.[1][2][3] Its key physical
and chemical properties are summarized below, providing essential data for experimental
design and safety considerations.
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Property Value Source(s)
Molecular Formula C7H4BrNOa4 [11[3114115]
Molecular Weight 246.01 g/mol [11[415]
Melting Point 165-171°C [1][2][6]
Purity >98.0% (GC) [1][3]
Appearance White to yellow powder/crystal [1][2][3]
Solubility Soluble in methanol, limited in (7]
water.
pKa (predicted) ~1.98 [1]

Density (estimated)

~2.0176 g/cm?3

[1]

Hazard Identification and Classification

2-Bromo-4-nitrobenzoic acid is classified as a hazardous substance. The primary hazards

are skin, eye, and respiratory irritation.[4][8]

Hazard Classification Category Hazard Statement
Skin Irritation Category 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye Irritation Category 2 o
Irritation
Specific target organ toxicity — H335: May cause respiratory
Category 3

single exposure

irritation

Source:[2][4][8][9]

GHS Pictogram:

Signal Word: Warning[2][4]

Experimental Protocols and Procedures
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While detailed protocols for toxicological testing are not publicly available, the following
sections outline the established procedures for safe handling, emergency response, and
disposal, which are critical for laboratory practice.

Safe Handling Workflow

Proper handling is the first line of defense against chemical exposure. The following workflow
outlines the necessary steps for safely managing 2-Bromo-4-nitrobenzoic acid in a laboratory
setting.
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Caption: Workflow for the safe handling of 2-Bromo-4-nitrobenzoic acid.
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Exposure Controls and Personal Protective Equipment

(PPE)

Engineering controls and appropriate PPE are essential to minimize exposure.

Control

Specification

Rationale

Engineering Controls

Handle in a well-ventilated

place, preferably a fume hood.

Ensure eyewash stations and
safety showers are readily

accessible.

To minimize inhalation of dust
and provide immediate
decontamination facilities.[4]
[10][11]

Eye/Face Protection

Tightly fitting safety goggles
conforming to EN166 (EU) or
OSHA 29 CFR 1910.133.

To prevent contact with eyes,
which can cause serious
irritation.[4][11]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a lab

coat.

To avoid direct skin contact
and subsequent irritation.[4]
[11]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator (e.g., N95 dust
mask) if dust is generated and
engineering controls are

insufficient.

To prevent inhalation, which
may cause respiratory tract
irritation.[11]

First Aid Measures

In case of accidental exposure, immediate and appropriate first aid is critical.
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First Aid Procedures

Routes of Exposure & Immediate Actions
Rinse mouth with water.

» Do NOT induce vomiting.
Call a Poison Control Center or doctor immediately.
Rinse cautiously with water for at least 15 minutes.
P Eye Contact

p| Remove contact lenses, if present and easy to do.
I . Take off contaminated clothing.
Skin Contact Wash with plenty of soap and water for at least 15 minutes.

Exposure Event

Continue rinsing and seek medical attention.
Seek medical attention if irritation persists.

— Move to fresh air.
M\ ™ breathing is difficult, give oxygen.

Seek medical attention.

Click to download full resolution via product page
Caption: First aid procedures for exposure to 2-Bromo-4-nitrobenzoic acid.
Sources for First Aid Measures:[4][9][10][12][13]

Firefighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[4]
A water spray can also be used to suppress vapors.[14][15]

o Specific Hazards: The compound is combustible.[15] Thermal decomposition can lead to the
release of irritating gases and vapors, including carbon oxides, nitrogen oxides, and
hydrogen halides.[9][13][14]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[4][10][14]

Accidental Release Measures (Spill Management)

A systematic approach is required to manage spills and prevent environmental contamination.
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Caption: Spill management workflow for 2-Bromo-4-nitrobenzoic acid.
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Sources for Spill Management:[4][11][13][15]

Stability and Reactivity

Reactivity: Generally stable under normal conditions.[10]

Chemical Stability: Stable under recommended storage conditions.[10]
Conditions to Avoid: Avoid dust formation, heat, and sources of ignition.[4][10][14]
Incompatible Materials: Strong oxidizing agents.[10][14]

Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, nitrogen oxides, and hydrogen halides.[13][14]

Toxicological Information

Acute Toxicity: No specific quantitative data (e.g., LD50) is available in the provided search
results. It is classified as causing skin, eye, and respiratory irritation based on its GHS
hazard statements.[4][15]

Germ Cell Mutagenicity: Some sources suggest it is suspected of causing genetic defects.
[15][16]

Carcinogenicity: May be suspected of causing cancer.[15][16]

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[15]

Note: The toxicological properties have not been thoroughly investigated. It should be handled

with the caution appropriate for a potentially hazardous substance.[15][17]

Disposal Considerations

Proper disposal is a critical final step in the chemical lifecycle to ensure environmental safety

and regulatory compliance.
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Characterization

Characterize waste as hazardous
(Halogenated Organic Solid)

Containment

Collect waste in a clearly labeled,
sealed, and compatible container

Do not mix with other waste

Engage a licensed chemical waste disposal company

Comply with all local, regional, Do NOT dispose of down the drain
and national regulations or in regular trash

end

Click to download full resolution via product page

Caption: Disposal workflow for 2-Bromo-4-nitrobenzoic acid.

Sources for Disposal Considerations:[4][8][11][13][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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